Cas no 1261585-75-4 (3-Iodo-2-nitrobenzyl bromide)

• Product Name: 3-Iodo-2-nitrobenzyl bromide
• CAS No: 1261585-75-4
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• CID: 4965163
• Update Time: 2025-06-15

3-Iodo-2-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitrobenzyl bromide

• Inchi： 1S/C7H5BrINO2/c8-4-5-2-1-3-6(9)7(5)10(11)12/h1-3H,4H2
• InChI Key： ZHYZHTMNTVOFSK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(CBr)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.85484 g/mol
• Monoisotopic Mass: 340.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8
• Molecular Weight: 341.93

Additional information on 3-Iodo-2-nitrobenzyl bromide

Comprehensive Analysis of 3-Iodo-2-nitrobenzyl bromide (CAS No. 1261585-75-4): Properties, Applications, and Industry Trends

3-Iodo-2-nitrobenzyl bromide (CAS No. 1261585-75-4) is a specialized halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzyl derivative features a unique molecular structure combining an iodine substituent, a nitro group, and a reactive benzyl bromide moiety, making it a versatile intermediate for cross-coupling reactions and photoactive probes. Its CAS registry number ensures precise identification in global chemical databases, addressing growing demands for traceability in green chemistry initiatives.

Recent studies highlight the compound’s role in developing targeted drug delivery systems, particularly in proteolysis-targeting chimeras (PROTACs)—a hot topic in AI-driven drug discovery. Researchers frequently search for "3-Iodo-2-nitrobenzyl bromide solubility" or "1261585-75-4 synthetic route," reflecting interest in its physicochemical properties and scalable production. The bromine and iodine atoms enable SuSuzuki-Miyaura couplings, while the nitro group facilitates bioorthogonal labeling, aligning with trends in precision medicine.

From an industrial perspective, this compound addresses ESG (Environmental, Social, and Governance) challenges through applications in low-waste catalysis. Analytical techniques like HPLC purity testing (often queried as "CAS 1261585-75-4 analysis methods") ensure compliance with REACH regulations. Its stability under photoclick chemistry conditions has spurred innovations in bioimaging, resonating with searches for "nitrobenzyl bromide fluorescence."

The supply chain for 3-Iodo-2-nitrobenzyl bromide has adapted to blockchain-enabled tracking, a solution increasingly sought after in "chemical logistics optimization" queries. Furthermore, its compatibility with continuous flow chemistry systems meets the pharmaceutical industry’s push toward Industry 4.0 automation. Patent analyses reveal rising use in OLED materials, linking to "halogenated aromatic compounds for electronics"—a trending search among material scientists.

In conclusion, 1261585-75-4 exemplifies the convergence of synthetic chemistry and cutting-edge applications. Its multifaceted utility—from small-molecule inhibitors to smart materials—positions it as a critical asset in addressing contemporary scientific and industrial challenges, while SEO-driven queries underscore its relevance in modern research ecosystems.